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Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B8822231 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling (E)-5-Octadecene. The following

procedural guidance is designed to ensure safe operational handling and disposal in a

laboratory setting.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for (E)-5-Octadecene is not readily available, data

for its isomer, 1-Octadecene, provides a close approximation of its physical and chemical

properties.
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Property Value (for 1-Octadecene)

CAS Number 7206-21-5 (for (E)-5-Octadecene)[1]

Molecular Formula C₁₈H₃₆

Molecular Weight 252.48 g/mol [2]

Appearance Colorless to very pale yellow liquid[3]

Boiling Point 179 °C at 2.0 kPa[3]

Freezing Point 16 °C[3]

Flash Point 149 °C[3]

Relative Density 0.79[3]

Solubility Soluble in alcohol[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for similar long-chain alkenes, (E)-5-Octadecene is expected to have low acute

toxicity but may pose an aspiration hazard if swallowed and enters the airways.[3][4] It may

also cause mild skin and eye irritation upon prolonged contact.[2] The following PPE is

mandatory for handling (E)-5-Octadecene to minimize exposure and ensure laboratory safety.

[5][6]
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PPE Category Recommended Equipment

Eye and Face

Chemical splash goggles are required to protect

against potential splashes.[7] A face shield

should be worn in addition to goggles when

there is a significant risk of splashing.[7]

Hand

Nitrile gloves are suitable for incidental contact.

For prolonged handling or in the case of a spill,

heavier-duty gloves such as neoprene or butyl

rubber should be used.[8] Always inspect gloves

for any signs of degradation before use.

Body

A standard laboratory coat should be worn to

protect against minor splashes and spills.

Ensure the coat is fully buttoned.[5]

Respiratory

Respiratory protection is generally not required

when handling small quantities in a well-

ventilated area. If aerosols or mists are

generated, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.[5]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of (E)-5-Octadecene in a laboratory setting.
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Preparation

Handling

Post-Handling

1. Designate a well-ventilated work area (e.g., fume hood).

2. Assemble and inspect all required PPE.

3. Gather all necessary equipment and reagents.

4. Don appropriate PPE.

5. Carefully transfer the required amount of (E)-5-Octadecene.

6. Securely close the primary container.

7. Clean the work area and any contaminated equipment.

8. Dispose of waste in the designated non-halogenated hydrocarbon waste container.

9. Doff PPE in the correct order.

10. Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Standard workflow for handling (E)-5-Octadecene.
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Experimental Protocol: Small-Scale Transfer
This protocol details the procedure for transferring a small volume of (E)-5-Octadecene.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible.

Assemble all necessary equipment: primary container of (E)-5-Octadecene, secondary

container, and appropriate measuring device (e.g., pipette with compatible tips).

Inspect all PPE for integrity before use.[5]

Execution:

Don a lab coat, chemical splash goggles, and nitrile gloves.

Place an absorbent, plastic-backed pad on the work surface to contain any minor drips or

spills.

Carefully open the primary container of (E)-5-Octadecene.

Using a clean pipette, slowly draw the desired volume of the liquid.

Dispense the liquid into the secondary container, taking care to avoid splashing.

Securely cap both the primary and secondary containers immediately after the transfer.

Post-Transfer:

Wipe down any contaminated surfaces with a suitable solvent and dispose of the cleaning

materials as hazardous waste.

Dispose of any contaminated pipette tips or other disposable materials in the designated

non-halogenated hydrocarbon waste container.

Follow the proper doffing procedure for PPE to avoid cross-contamination.
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Wash hands thoroughly with soap and water.

Disposal Plan
(E)-5-Octadecene should be disposed of as non-halogenated hydrocarbon waste.[9][10] Do

not dispose of this chemical down the drain.[11]

Waste Collection

Temporary Storage

Final Disposal

1. Collect liquid (E)-5-Octadecene waste in a designated, labeled, and sealed container for non-halogenated hydrocarbons.

2. Collect contaminated solids (e.g., gloves, absorbent pads) in a separate, clearly labeled, sealed waste bag or container.

3. Store waste containers in a designated satellite accumulation area away from incompatible materials like strong oxidizing agents.

4. Arrange for waste pickup by the institution's environmental health and safety (EHS) department or a licensed waste management contractor.

Click to download full resolution via product page

Caption: Waste disposal workflow for (E)-5-Octadecene.

Emergency Procedures: Spill and Exposure
In the event of a spill or personnel exposure, follow these immediate steps.

Spill Response

For a minor spill (<100 mL) that you are trained to handle:
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Alert others in the immediate vicinity.

Isolate the area and ensure proper ventilation.

Don appropriate PPE, including chemical splash goggles, a lab coat, and heavy-duty gloves

(e.g., neoprene or butyl rubber).

Contain the spill by surrounding it with an inert absorbent material such as vermiculite, dry

sand, or a commercial sorbent pad.[12][13][14]

Absorb the spilled liquid by gently working the absorbent material from the outside in.

Collect the absorbed material using spark-proof tools and place it in a labeled, sealable

container for hazardous waste disposal.[13]

Clean the spill area with soap and water, and collect the cleaning materials for disposal as

hazardous waste.

Report the incident to your supervisor.

For a major spill (>100 mL) or any spill you are not comfortable handling, evacuate the area,

alert others, and contact your institution's emergency response team.[12][13]

Personnel Exposure

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station.[3] Seek medical attention.

Skin Contact: Remove any contaminated clothing and wash the affected area thoroughly

with soap and water for at least 15 minutes.[15] Seek medical attention if irritation develops

or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[3][4] Seek immediate medical attention and provide the

SDS for 1-Octadecene or a similar compound to the medical personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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